h-0106 Dihydrochloride
Overview
Description
H-0106 Dihydrochloride is a Rho-associated coiled coil-formed protein kinase (ROCK) inhibitor that acts by exerting strong intraocular pressure (IOP)-lowering effects into the eyes of monkeys.
Scientific Research Applications
Cancer Research : H-0106 Dihydrochloride, specifically 1-(isoquinolinesulfonyl)-2-methylpiperazine dihydrochloride (H-7), has been studied for its effects on differentiation-related responses in human colon carcinoma cells. It was found to induce pronounced morphological alterations and modulate the expression of various markers in human adenocarcinoma cell lines (Chakrabarty et al., 1992).
Material Science : Research involving bis(1,4-diammoniobutane) diaquahydrogen hexachlororhodate(III) dichloride, a compound synthesized by the reaction of rhodium(III) chloride with 1,4-diaminobutane dihydrochloride, revealed insights into its crystal structure and the interactions within its layers (Frank & Reiss, 1996).
Chemical Reaction Analysis : A study on the dissociation of acetylene molecules adsorbed on Cu(001) at low temperatures using a scanning tunneling microscope provided insights into the steps of a multistep unimolecular reaction involving the breakdown of molecules into simpler components (Lauhon & Ho, 2000).
Pharmacological Research : Investigations into 1,6-bisaryl-2,5-bis(aminomethyl)-1,6-hexanedione dihydrochlorides and related compounds have been conducted, focusing on their synthesis and properties, contributing to the field of pharmaceutical chemistry (Agababyan et al., 2002).
Spectroscopic Studies : Research on polychlorinated dihydrocamphenes has provided insights into their structures and spectroscopic properties, contributing to our understanding of compounds related to insecticide toxaphene (Koivisto et al., 2002).
Biochemistry Research : The study of acetylornithinase from Escherichia coli, where N”l-Acetyl-n-ornithine (synthesized using hydrochloride compounds) was used, has contributed to our understanding of enzymatic processes and metabolic pathways in bacteria (Vogel & Bonner, 1956).
properties
CAS RN |
1011465-90-9 |
|---|---|
Product Name |
h-0106 Dihydrochloride |
Molecular Formula |
C16H22Cl3N3O2S |
Molecular Weight |
426.78 |
IUPAC Name |
4-chloro-5-[[(2S)-2-methyl-1,4-diazocan-1-yl]sulfonyl]isoquinoline;dihydrochloride |
InChI |
InChI=1S/C16H20ClN3O2S.2ClH/c1-12-9-18-7-2-3-8-20(12)23(21,22)15-6-4-5-13-10-19-11-14(17)16(13)15;;/h4-6,10-12,18H,2-3,7-9H2,1H3;2*1H/t12-;;/m0../s1 |
InChI Key |
FJTAIFQBRYJWMX-LTCKWSDVSA-N |
SMILES |
CC1CNCCCCN1S(=O)(=O)C2=CC=CC3=CN=CC(=C32)Cl.Cl.Cl |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
H-0106 Dihydrochloride; H 0106 Dihydrochloride; H0106 Dihydrochloride; H-0106 Dihydrochloride; H 0106 2HCl; H0106 2HCl; |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N'-[[3-[4,4-bis(ethoxymethyl)cyclohexyl]-1H-pyrazol-4-yl]methyl]-N,N'-dimethyl-ethane-1,2-diamine;dihydrochloride](/img/structure/B607830.png)
![N-[1-(2-Cyclopropylethyl)-6-fluoro-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carbonyl]glycine](/img/structure/B607837.png)
